4-Amino-N-methylpiperidine-1-carboxamide;dihydrochloride
Description
4-Amino-N-methylpiperidine-1-carboxamide;dihydrochloride, also known as S-(+)-AMPC, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have unique biochemical and physiological effects. In We will also discuss potential future directions for research on this compound.
Scientific Research Applications
Advanced Catalysis
AT22995 has shown promise as a catalyst in several chemical transformations. Its unique structure allows it to participate in both intra- and intermolecular reactions. Researchers have explored its use in hydrogenation, cyclization, cycloaddition, annulation, and multicomponent reactions. The piperidine moiety plays a crucial role in these processes, influencing reaction rates and selectivity .
Drug Delivery Systems
The design of drug delivery systems often involves functionalized nanoparticles. AT22995, when incorporated into silica-based nanoparticles (SiO~2~ NPs), enhances their physiochemical properties. These modified NPs can carry therapeutic agents, targeting specific tissues or cells. Surface modification of SiO2 NPs with AT22995 allows controlled drug release, improving bioavailability and minimizing side effects .
Biomedical Applications
AT22995 derivatives have attracted attention in biomedical research. Their potential as anticancer agents, antimicrobials, and antivirals has been explored. For instance, AT22995-based compounds exhibit inhibitory effects against anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1), making them candidates for cancer therapy . Additionally, their interactions with trace amine-associated receptors (TAARs) may have implications in neurological and psychiatric disorders .
Environmental Remediation
Functionalized silica nanoparticles containing AT22995 can be employed for environmental remediation. These nanoparticles efficiently adsorb pollutants from water and soil. Their large surface area and tunable properties allow selective removal of heavy metals, organic contaminants, and dyes. AT22995-modified silica NPs contribute to sustainable water treatment strategies .
Wastewater Treatment
In wastewater treatment, AT22995-functionalized materials play a role in adsorption and catalysis. By immobilizing AT22995 on porous supports, researchers have developed efficient adsorbents for removing organic pollutants. Moreover, AT22995-based catalysts enhance degradation of organic compounds, contributing to cleaner water resources .
Surface Modification Strategies
Researchers continue to explore novel surface modification techniques using AT22995. By tailoring the functional groups on AT22995, they can fine-tune its interactions with other materials. These strategies impact its solubility, stability, and reactivity, making AT22995 a versatile building block for various applications .
properties
IUPAC Name |
4-amino-N-methylpiperidine-1-carboxamide;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N3O.2ClH/c1-9-7(11)10-4-2-6(8)3-5-10;;/h6H,2-5,8H2,1H3,(H,9,11);2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANAQQJSQDKWDRG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)N1CCC(CC1)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-N-methylpiperidine-1-carboxamide;dihydrochloride | |
CAS RN |
2309453-77-6 |
Source
|
| Record name | 4-amino-N-methylpiperidine-1-carboxamide dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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